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Compound of Interest

Phen-DC3
Compound Name:
Trifluoromethanesulfonate

Cat. No. B610083

For Immediate Reference: Treat Phen-DC3 Trifluoromethanesulfonate as a hazardous
chemical waste. It is toxic if swallowed and causes severe skin burns and eye damage. Follow
all institutional and local regulations for hazardous waste disposal.

This guide provides essential safety and logistical information for the proper disposal of Phen-
DC3 trifluoromethanesulfonate, a G-quadruplex (G4) specific ligand used in research.
Adherence to these procedures is critical to ensure the safety of laboratory personnel and to
maintain environmental compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Before handling Phen-DC3 trifluoromethanesulfonate for disposal, it is imperative to be
aware of its hazards and to use appropriate personal protective equipment.

Hazard Summary:
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Hazard Statement GHS Classification

Toxic if swallowed Acute toxicity, Oral (Category 3)

] Skin corrosion (Category 1B), Serious eye
Causes severe skin burns and eye damage
damage (Category 1)

Required Personal Protective Equipment (PPE):

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber)

Safety glasses with side-shields or chemical
] safety goggles. A face shield is recommended
Eye/Face Protection ] - ] ]
when handling larger quantities or if there is a

risk of splashing.

) ] A lab coat or chemical-resistant apron. Ensure
Skin and Body Protection o
that skin is not exposed.

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a respirator with a P3 filter may be

required.

Step-by-Step Disposal Procedure

The disposal of Phen-DC3 trifluoromethanesulfonate must be managed through your
institution's hazardous waste program. Do not dispose of this chemical down the drain or in
regular trash.

Step 1: Segregate the Waste

¢ Solid Waste: Collect any solid Phen-DC3 trifluoromethanesulfonate, including
contaminated items such as weighing paper, pipette tips, and gloves, in a dedicated,
properly labeled hazardous waste container.

e Liquid Waste: Collect solutions containing Phen-DC3 trifluoromethanesulfonate in a
separate, leak-proof, and chemically compatible hazardous waste container. Do not mix with
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other waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) department.

Step 2: Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Phen-DC3 Trifluoromethanesulfonate."

Indicate the primary hazards: "Toxic" and "Corrosive."

Include the date when the waste was first added to the container.

Step 3: Storage of Waste

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

e The storage area should be a secondary containment bin to prevent spills.
o Keep the container closed at all times, except when adding waste.

» Store away from incompatible materials.

Step 4: Arrange for Disposal

e Once the waste container is full or has reached the accumulation time limit set by your
institution (often 90 days), contact your EHS department to arrange for pickup and disposal
by a licensed hazardous waste contractor.[1]

Spill and Emergency Procedures
In Case of a Spill:
o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure the area is well-ventilated.
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o Contain: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain the
spill. Do not use combustible materials.

o Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and any
contaminated debris into a hazardous waste container.

o Decontaminate: Clean the spill area with a suitable decontamination solution, followed by
water.

» Report: Report the spill to your laboratory supervisor and EHS department.
In Case of Exposure:

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Phen-DC3 trifluoromethanesulfonate.
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Caption: Disposal workflow for Phen-DC3 Trifluoromethanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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